![molecular formula C17H28ClNO2 B2572986 1-(2,4-Dimethylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride CAS No. 478614-56-1](/img/structure/B2572986.png)
1-(2,4-Dimethylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,4-Dimethylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride, also known as DMPP, is a compound that has gained attention in the field of scientific research due to its potential therapeutic applications. DMPP is a beta-adrenergic agonist that has been shown to have beneficial effects on the cardiovascular and respiratory systems.
Scientific Research Applications
Chemical Synthesis and Radiochemistry : Compounds with similar structures have been synthesized for specific uses, such as radiolabeled compounds for biological assays. For example, a related compound, (S)-1-(1H-indol-4-yloxy)-3-[4-(3-methyoxyphenyl)-4-hydroxypiperidin-1-yl]-propan-2-ol, was prepared as a 5HT1A antagonist and labeled with carbon-14 for pharmacological studies (Czeskis, 1998).
Cardioselectivity and Beta-Adrenoceptor Affinity : Similar compounds have been studied for their affinity to beta-1 and beta-2 adrenoceptors, showing substantial cardioselectivity. This research is crucial for developing drugs with targeted cardiovascular effects while minimizing side effects on other systems (Rzeszotarski et al., 1979).
Conformational Analysis : The conformational behavior of related compounds has been explored through crystal structure analysis and X-ray diffraction, which is vital for understanding drug-receptor interactions and optimizing drug design (Nitek et al., 2020).
Synthetic Applications : The synthesis and stereochemistry of related compounds, such as diastereoisomeric 1,3-dimethylpiperidin-4-ols, have been studied, providing insights into the synthesis of complex molecules with potential pharmacological applications (Casy & Jeffery, 1972).
Drug Design and Biological Activity : Research into related compounds has also focused on drug metabolism and the design of analogs with improved bioactivities, such as alpha-adrenoceptor antagonists. This research aids in the development of more effective and safer drugs by understanding and modifying the metabolic pathways involved (Xi et al., 2011).
properties
IUPAC Name |
1-(2,4-dimethylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO2.ClH/c1-13-6-8-18(9-7-13)11-16(19)12-20-17-5-4-14(2)10-15(17)3;/h4-5,10,13,16,19H,6-9,11-12H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMGHXKUVAYAZRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC(COC2=C(C=C(C=C2)C)C)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.